Cas no 92302-55-1 (Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
• CAS No: 92302-55-1
• MF: C₂₆H₃₆N₂O₃
• MW: 424.575647354126
• CID: 807930
• PubChem ID: 65832
• Update Time: 2025-04-19

Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
• 2-(3,4-dimethoxyphenyl)-5-[2-(3-methoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile
• Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-met...
• D888,(-)
• Q5266508
• D 888
• CAS_107928
• Devapamilo [Spanish]
• 2-(3,4-dimethoxyphenyl)-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
• Devapamilo
• Desmethoxyverapamil
• BENZENEACETONITRILE, 3,4-DIMETHOXY-.ALPHA.-(3-((2-(3-METHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-.ALPHA.-(1-METHYLETHYL)-
• DTXSID60869094
• BCP07452
• CHEMBL2074792
• 2-(3,4-Dimethoxyphenyl)-2-isopropyl-5-((m-methoxyphenethyl)methylamino)valeronitrile
• FT-0650665
• Devapamilum
• 92302-55-1
• M6142PTV7J
• AKOS015891387
• UNII-M6142PTV7J
• SCHEMBL93671
• CAS_65832
• 5-(N-(3-methoxyphenethyl)-N-methylamino)-2-isopropyl-2-(3,4-dimethoxyphenyl)pentanenitrile
• Devapamil [INN]
• DEVAPAMIL, (+/-)-
• CHEBI:34673
• 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}pentanenitrile
• NSC_107928
• D888,(+)
• Devapamil
• NSC_65832
• NS00126036
• BDBM82057
• (+/-)-Devapamil
• D 888; Desmethoxyverapamil; Devapamil
• Devapamilum [Latin]
• ()-Devapamil
• 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-((3-methoxyphenethyl)(methyl)amino)pentanenitrile

• Inchi： 1S/C26H36N2O3/c1-20(2)26(19-27,22-11-12-24(30-5)25(18-22)31-6)14-8-15-28(3)16-13-21-9-7-10-23(17-21)29-4/h7,9-12,17-18,20H,8,13-16H2,1-6H3
• InChI Key： VMVKIDPOEOLUFS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C#N)(CCCN(C)CCC1C=CC=C(C=1)OC)C(C)C)OC

Computed Properties

• Exact Mass: 424.272593
• Monoisotopic Mass: 424.272593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.047
• Boiling Point: 567°Cat760mmHg
• Flash Point: 296.7°C
• Refractive Index: 1.529

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines